Cas no 2743442-43-3 (2-Iodothieno[3,2-b]pyridin-3-ol)

• Product Name: 2-Iodothieno[3,2-b]pyridin-3-ol
• CAS No: 2743442-43-3
• MF: C₇H₄INOS
• MW: 277.082232475281
• CID: 6100596
• PubChem ID: 165663954
• Update Time: 2025-10-31

2-Iodothieno[3,2-b]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-37324006
• 2743442-43-3
• 2-iodothieno[3,2-b]pyridin-3-ol
• 2-Iodothieno[3,2-b]pyridin-3-ol

• Inchi： 1S/C7H4INOS/c8-7-6(10)5-4(11-7)2-1-3-9-5/h1-3,10H
• InChI Key： OTVUSDWHQLSLHF-UHFFFAOYSA-N
• SMILES： IC1=C(C2=C(C=CC=N2)S1)O

Computed Properties

• Exact Mass: 276.90583g/mol
• Monoisotopic Mass: 276.90583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-Iodothieno[3,2-b]pyridin-3-ol

Chemical Profile of 2-Iodothieno[3,2-b]pyridin-3-ol (CAS No. 2743442-43-3)

2-Iodothieno[3,2-b]pyridin-3-ol, identified by the Chemical Abstracts Service registry number 2743442-43-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of an iodine substituent at the 2-position and a hydroxyl group at the 3-position introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for further chemical modification and biological evaluation.

The structural framework of thieno[3,2-b]pyridine combines the aromaticity of thiophene with the nitrogen-containing heterocycle of pyridine, creating a system with potential for diverse interactions with biological targets. The iodine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the hydroxyl group at the 3-position provides a site for hydrogen bonding or further derivatization, enhancing the compound's adaptability in medicinal chemistry applications.

In recent years, there has been growing interest in thienopyridine derivatives as pharmacological agents due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of thienopyridines in modulating enzyme activity and receptor binding. The specific substitution pattern of 2-Iodothieno[3,2-b]pyridin-3-ol positions it as a promising candidate for developing novel therapeutic entities. Researchers have explored its derivatives as inhibitors or modulators of kinases, transcription factors, and other key targets involved in diseases such as cancer, inflammation, and neurodegeneration.

One notable area of investigation involves the use of thieno[3,2-b]pyridine scaffolds in anticancer drug development. The unique electronic properties of this heterocycle allow for selective binding to biological targets overexpressed in tumor cells. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on proliferation and induce apoptosis in cancer cell lines. The iodine substituent on 2-Iodothieno[3,2-b]pyridin-3-ol facilitates further derivatization to optimize potency and selectivity. For example, introduction of additional functional groups such as amides or ethers can fine-tune the pharmacokinetic profile and target affinity.

Another emerging application lies in the field of central nervous system (CNS) disorders. Thienopyridines have shown promise as candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease due to their ability to cross the blood-brain barrier and interact with neuronal receptors. The structural features of 2-Iodothieno[3,2-b]pyridin-3-ol, including the aromaticity of thiophene and pyridine rings, contribute to its potential CNS penetration. Furthermore, modifications at the 2- and 3-positions can enhance binding affinity to specific neurotransmitter receptors or enzyme targets implicated in these disorders.

The synthetic accessibility of 2-Iodothieno[3,2-b]pyridin-3-ol is another factor that underscores its significance in drug discovery. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors. Common synthetic routes involve cyclization reactions followed by halogenation and functional group interconversion. The iodine atom's reactivity allows for efficient introduction of diverse substituents via cross-coupling methodologies, enabling rapid diversification of the molecular library for high-throughput screening.

In conclusion,2-Iodothieno[3,2-b]pyridin-3-ol (CAS No. 2743442-43-3) represents a structurally intriguing compound with multifaceted applications in pharmaceutical research. Its unique combination of heterocyclic moieties and reactive functional groups positions it as a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new derivatives with enhanced biological activity and improved pharmacological profiles, reinforcing its importance as a building block in medicinal chemistry.